2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a][1,3,5]triazin-4-one

Specification

• CAS No.: 896331-13-8
• Molecular Formula: C15H10F3N3OS
• Molecular Weight: 337.32
• IUPAC Name: 2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
• Standard InChI: InChI=1S/C15H10F3N3OS/c16-15(17,18)11-6-4-10(5-7-11)9-23-13-19-12-3-1-2-8-21(12)14(22)20-13/h1-8H,9H2
• Standard InChI Key: DKXWKVAZRPLCKG-UHFFFAOYSA-N
• SMILES: C1=CC2=NC(=NC(=O)N2C=C1)SCC3=CC=C(C=C3)C(F)(F)F

Introduction

Molecular Formula and Weight

• Molecular Formula: C$_{17}$H$_{12}$F$_{3}$N$_{3}$OS

• Molecular Weight: Approximately 351 g/mol (estimated based on similar compounds like 7-Methyl-2-((3-(trifluoromethyl)benzyl)sulfanyl)-4H-pyrido1,2-atriazin-4-one, which has a molecular weight of 351.3 g/mol).

Synthesis and Preparation

The synthesis of 2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a]triazin-4-one likely involves a multi-step process, including the formation of the pyrido[1,2-a]triazine core and the introduction of the sulfanyl group. A common approach might involve the reaction of a suitable pyrido[1,2-a]triazine derivative with a 4-(trifluoromethyl)benzyl halide in the presence of a base to facilitate the sulfanylation reaction.

Potential Applications and Biological Activity

Compounds with similar structures have been explored for their biological activities, including antiviral and anticancer properties. The presence of a trifluoromethyl group often enhances lipophilicity and can influence the compound's interaction with biological targets.

Antiviral Activity

• Related compounds have shown potential as antiviral agents, particularly against viruses like HIV and SARS-CoV-2.

Anticancer Activity

• The heterocyclic core and fluorinated substituents may contribute to anticancer properties by interacting with cellular targets involved in proliferation or apoptosis.

Data Table: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
[7-Methyl-2-((3-(trifluoromethyl)benzyl)sulfanyl)-4H-pyrido1,2-atriazin-4-one](pplx://action/followup)	C$_{16}$H$_{12}$F$_{3}$N$_{3}$OS	351.3	Antiviral, anticancer
2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-pyrido[1,2-a]135triazin-4-one	C$_{17}$H$_{12}$F$_{3}$N$_{3}$OS	Approximately 351	Potential antiviral, anticancer